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2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid

Name: 2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid
Brand: Smolecule
SKU: S7013696
Rating: 5 (6 reviews)

Catalog No.

S7013696

CAS No.

M.F

C12H12N2O5

M. Wt

264.23 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acet...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid

IUPAC Name

2-[[2-(3-oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid

Molecular Formula

C12H12N2O5

Molecular Weight

264.23 g/mol

InChI

InChI=1S/C12H12N2O5/c15-10(13-5-12(17)18)6-14-8-3-1-2-4-9(8)19-7-11(14)16/h1-4H,5-7H2,(H,13,15)(H,17,18)

InChI Key

BMTKAQZZABUUTR-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)N(C2=CC=CC=C2O1)CC(=O)NCC(=O)O

2-[[2-(3-Oxo-1,4-benzoxazin-4-yl)acetyl]amino]acetic acid, also known as BOAA, is a naturally occurring compound found in several plants. It belongs to the class of compounds known as benzoxazinones, which are widely distributed in nature and possess various biological activities. BOAA has been studied extensively due to its potential as a therapeutic agent in treating various diseases.

Physical and Chemical Properties

BOAA has a molecular formula of C12H9N3O5 and a molecular weight of 287.22 g/mol. It is a white crystalline powder that is soluble in water and ethanol. BOAA is stable at room temperature and has a melting point of 200-205°C. It is a weak acid with a pKa of 3.8.

Synthesis and Characterization

BOAA can be synthesized by various methods, including the reaction of 2-amino-3-carboxymethylbenzoic acid with isatoic anhydride in the presence of a catalyst. BOAA has been characterized by various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Analytical Methods

Various analytical methods have been used to quantify BOAA in biological samples, including high-performance liquid chromatography (HPLC) and gas chromatography/mass spectrometry (GC/MS) techniques. These methods have been used to study the pharmacokinetics and metabolism of BOAA in animal models and humans.

Biological Properties

BOAA has been shown to possess various biological activities, including anticonvulsant, analgesic, anti-inflammatory, and anticancer properties. Studies have shown that BOAA inhibits the activity of glutamic acid decarboxylase, an enzyme involved in the metabolism of the neurotransmitter gamma-aminobutyric acid (GABA), which plays a critical role in controlling neuronal excitability in the brain.

Toxicity and Safety in Scientific Experiments

Studies have shown that BOAA has low toxicity and is safe for use in scientific experiments. However, like most compounds, BOAA can cause adverse effects if administered in excessive doses.

Applications in Scientific Experiments

BOAA has been used extensively in various scientific experiments to study its pharmacological properties. It has been used as a model compound to study the mechanisms of action of anticonvulsant drugs and to develop new drugs for the treatment of various diseases.

Current State of Research

Research on BOAA is ongoing, and new studies are being conducted to explore its potential therapeutic applications. Recent studies have focused on investigating its antitumor activity and its potential use in treating epilepsy and other neurological disorders.

Potential Implications in Various Fields of Research and Industry

BOAA has potential implications in various fields of research and industry, including drug development, agriculture, and food production. It can be used as a natural pesticide and has been shown to have anti-microbial properties.

Limitations and Future Directions

Although BOAA has shown promising results in various scientific experiments, there are limitations to its use. For example, its low solubility in water limits its use in certain applications, and further research is needed to investigate its potential toxic effects in humans. Future studies should focus on developing new synthetic methods for BOAA and exploring its potential therapeutic applications in various diseases.

Future Directions

1. Studying the mechanisms of action of BOAA in treating epilepsy and other neurological disorders.
2. Investigating the pharmacokinetics and metabolism of BOAA in animal models and humans.
3. Developing new synthetic methods for BOAA to improve its solubility and bioavailability.
4. Exploring the potential use of BOAA as a natural pesticide and investigating its anti-microbial properties.
5. Developing new drugs based on the structure of BOAA for the treatment of various diseases.
6. Investigating the potential toxic effects of BOAA in humans and developing strategies to reduce its toxicity.
7. Studying the role of BOAA in cancer prevention and treatment.
8. Investigating the potential use of BOAA in agriculture and food production.
9. Studying the molecular mechanisms of BOAA in inhibiting the activity of glutamic acid decarboxylase.
10. Exploring the potential use of BOAA in combination with other drugs for the treatment of diseases.